Feudomycin A Hydrochloride discovery and isolation
Feudomycin A Hydrochloride discovery and isolation
Discovery, Isolation, and Characterization
Executive Summary
Feudomycin A Hydrochloride is a bioactive anthracycline antibiotic originally isolated from a mutant strain of Streptomyces coeruleorubidus. Structurally related to daunorubicin, it is characterized by the presence of an ethyl group at the C-9 position of the aglycone moiety, distinguishing it from the C-9 acetyl group found in daunorubicin. This modification imparts unique physicochemical properties and alters its interaction profile with cellular targets.
This guide provides a comprehensive technical workflow for the production, isolation, and characterization of Feudomycin A, designed for researchers in natural product chemistry and drug discovery.
Discovery and Microbiological Source[1]
Original Discovery: Feudomycin A was first reported in 1981 by Oki et al. (Sanraku-Ocean Co., Ltd.) during a screening program for new anthracycline analogs. The compound was identified in the fermentation broth of a mutant strain derived from Streptomyces coeruleorubidus, a known producer of daunorubicin-related metabolites.
Taxonomy & Strain:
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Producing Organism: Streptomyces coeruleorubidus[]
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Specific Strain: Mutant strain ME130-A4 (derived from parent strain ME130).
-
Metabolic Context: The strain is blocked in the normal daunorubicin biosynthetic pathway, leading to the accumulation of "shunt" metabolites like Feudomycins A and B.
Fermentation Protocol
The production of Feudomycin A requires precise control over nutrient availability to favor the accumulation of the specific analog over other anthracyclines.
3.1. Culture Media Composition
Note: All components should be sterilized at 121°C for 20 minutes unless otherwise noted.
Seed Medium (Inoculum Preparation):
-
Soluble Starch: 2.0%
-
Glucose: 1.0%
-
Soybean Meal: 1.0%
-
Yeast Extract: 1.0%
-
CaCO₃: 0.2%
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pH: Adjusted to 7.0 prior to sterilization.
Production Medium (Fermentation):
| Component | Concentration (g/L) | Function |
|---|---|---|
| Glucose | 30.0 | Carbon source (Rapid) |
| Corn Starch | 20.0 | Carbon source (Sustained) |
| Soybean Meal | 15.0 | Nitrogen source (Complex) |
| Yeast Extract | 2.0 | Growth factors/Vitamins |
| NaCl | 1.0 | Osmotic balance |
| CaCO₃ | 3.0 | pH buffer |
| MgSO₄·7H₂O | 0.5 | Cofactor source |
| Trace Elements | 1 mL/L | (Fe, Zn, Mn, Cu salts) |
3.2. Process Parameters[2][3]
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Inoculation: 5% (v/v) from vegetative seed culture (48 hours old).
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Temperature: 28°C ± 1°C.[4]
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Agitation: 200–250 RPM (Rotary shaker) or stirred tank with aeration (1 vvm).
-
Duration: 96–120 hours.
-
Harvest Criterion: Maximal pigment production (deep red color) and pH rise to ~7.8.
Isolation and Purification Workflow
The isolation of Feudomycin A leverages its lipophilic nature at neutral/basic pH and its solubility in organic solvents. The following protocol outlines the extraction from fermentation broth.
4.1. Isolation Logic
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Extraction: Anthracyclines are glycosides.[] To prevent acid hydrolysis of the glycosidic bond, extraction is performed at neutral or slightly basic pH (7.5–8.0).
-
Partitioning: The aglycone and glycoside mixture is separated from polar impurities using chloroform or ethyl acetate.
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Purification: Silica gel chromatography separates Feudomycin A from co-metabolites (Feudomycin B, Daunorubicin) based on polarity.
4.2. Workflow Diagram
Caption: Step-by-step isolation workflow from fermentation broth to purified hydrochloride salt.
Physicochemical Characterization
Upon isolation, Feudomycin A Hydrochloride is characterized as a red amorphous powder.[] The following data validates the structural identity.
5.1. Key Properties Table[2][4]
| Property | Specification | Notes |
| Chemical Name | Feudomycin A Hydrochloride | |
| CAS Number | 65360-28-3 | |
| Molecular Formula | C₂₇H₃₁NO₉[4][5][6][7] · HCl | |
| Molecular Weight | 549.99 g/mol | Free base: 513.54 |
| Appearance | Red Amorphous Powder | Hygroscopic |
| Solubility | Soluble: MeOH, DMSO, WaterInsoluble: Hexane, Ether | |
| UV | 233, 253, 290, 480, 495 nm | Characteristic anthraquinone chromophore |
| Melting Point | 148–150°C (dec.) |
5.2. Structural Elucidation (NMR & MS)
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Mass Spectrometry: ESI-MS typically shows
at m/z 514.2. -
¹H-NMR (Diagnostic Signals):
-
Aglycone: Aromatic protons at
7.0–8.0 ppm (H-1, H-2, H-3). -
C-9 Side Chain: Triplet/Multiplet at
~0.9–1.0 ppm corresponding to the terminal methyl of the ethyl group (distinct from the singlet acetyl methyl in daunorubicin). -
Sugar Moiety: Anomeric proton doublet at
~5.5 ppm.
-
Biological Activity & Mechanism
Feudomycin A exhibits potent biological activity, primarily driven by its ability to interact with nucleic acids.
Mechanism of Action:
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Intercalation: The planar anthraquinone ring intercalates between DNA base pairs.
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Topoisomerase Inhibition: Stabilizes the DNA-Topoisomerase II complex, preventing DNA religation and causing double-strand breaks.
-
ROS Generation: The quinone moiety can undergo redox cycling, generating reactive oxygen species that damage cellular components.
Spectrum:
-
Antitumor: Active against L1210 leukemia cells (IC₅₀ values comparable to daunorubicin).
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Antibacterial: Active against Gram-positive bacteria (Staphylococcus aureus, Bacillus subtilis), but generally inactive against Gram-negatives due to permeability barriers.
References
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Oki, T., Matsuzawa, Y., Kiyoshima, K., Yoshimoto, A., Naganawa, H., Takeuchi, T., & Umezawa, H. (1981). New anthracyclines, feudomycins, produced by the mutant from Streptomyces coeruleorubidus ME130-A4. The Journal of Antibiotics, 34(7), 783–790. Link
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Matsuzawa, Y., Oki, T., Takeuchi, T., & Umezawa, H. (1981). Structure-activity relationships of anthracyclines relative to cytotoxicity and effects on macromolecular synthesis in L1210 leukemia cells. The Journal of Antibiotics, 34(12), 1596–1607. Link
-
Yoshimoto, A., Oki, T., Takeuchi, T., & Umezawa, H. (1980). Microbial conversion of anthracyclinones to daunomycin by blocked mutants of Streptomyces coeruleorubidus. The Journal of Antibiotics, 33(10), 1158–1166. Link
-
PubChem. (n.d.).[6] Feudomycin A Hydrochloride (Compound Summary). National Library of Medicine. Link
-
Santa Cruz Biotechnology. (2025). Feudomycin A hydrochloride Datasheet. Link
Sources
- 2. ijcmas.com [ijcmas.com]
- 3. Optimization of fermentation conditions and medium components for chrysomycin a production by Streptomyces sp. 891-B6 - PMC [pmc.ncbi.nlm.nih.gov]
- 4. GSRS [gsrs.ncats.nih.gov]
- 5. Feudomycin A hydrochloride | CAS 65360-28-3 | SCBT - Santa Cruz Biotechnology [scbt.com]
- 6. Feudomycin B | C28H31NO10 | CID 10053050 - PubChem [pubchem.ncbi.nlm.nih.gov]
- 7. GSRS [gsrs.ncats.nih.gov]
